3-(2-(4-Methoxyphenyl)thiazol-4-yl)benzo[d]isoxazole-5-carboxylic acid

Specification

• Molecular Formula: C18H12N2O4S
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 3-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]-1,2-benzoxazole-5-carboxylic acid
• Standard InChI: InChI=1S/C18H12N2O4S/c1-23-12-5-2-10(3-6-12)17-19-14(9-25-17)16-13-8-11(18(21)22)4-7-15(13)24-20-16/h2-9H,1H3,(H,21,22)
• Standard InChI Key: YZTMIXGRXLMAHM-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NC(=CS2)C3=NOC4=C3C=C(C=C4)C(=O)O
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=CS2)C3=NOC4=C3C=C(C=C4)C(=O)O

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s structure integrates three aromatic systems:

• A benzo[d]isoxazole scaffold, which consists of a benzene ring fused to an isoxazole (a five-membered ring containing one oxygen and one nitrogen atom).

• A thiazole ring (a five-membered ring with one sulfur and one nitrogen atom) substituted at the 4-position with a 4-methoxyphenyl group.

• A carboxylic acid group at the 5-position of the benzoisoxazole, enabling hydrogen bonding and ionic interactions.

The IUPAC name, 3-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]-1,2-benzoxazole-5-carboxylic acid, reflects this connectivity. Key physicochemical properties are summarized in Table 1.

Table 1: Physicochemical Properties of 3-(2-(4-Methoxyphenyl)thiazol-4-yl)benzo[d]isoxazole-5-carboxylic Acid

Property	Value
Molecular Formula	$\text{C}_{18}\text{H}_{12}\text{N}_{2}\text{O}_{4}\text{S}$
Molecular Weight	352.4 g/mol
CAS Number	136719-86-1
SMILES	COC1=CC=C(C=C1)C2=NC(=CS2)C3=NOC4=C3C=C(C=C4)C(=O)O
Solubility	Limited data; likely polar aprotic solvents

Spectroscopic Characterization

Spectroscopic techniques are critical for confirming the compound’s structure:

• Infrared (IR) Spectroscopy: Peaks at approximately 1700 cm$^{-1}$ (carboxylic acid C=O stretch) and 1600 cm$^{-1}$ (aromatic C=C vibrations) align with similar benzoisoxazole-thiazole hybrids.

• Nuclear Magnetic Resonance (NMR):

  • $^1\text{H}$ NMR: A singlet for the thiazole proton (~8.1 ppm), methoxy group protons (~3.8 ppm), and aromatic protons split into multiplets (7.0–8.5 ppm).

  • $^{13}\text{C}$ NMR: Peaks for carbonyl carbons (~170 ppm), aromatic carbons (110–160 ppm), and the methoxy carbon (~55 ppm).

• Mass Spectrometry: A molecular ion peak at m/z 352.4 confirms the molecular weight.

Synthesis and Optimization

Multi-Step Synthetic Routes

The synthesis involves sequential heterocycle formation and functionalization (Figure 1). A representative pathway includes:

• Thiazole Ring Construction: Reacting 4-methoxyphenyl thiourea with α-bromo ketones to form the 2-(4-methoxyphenyl)thiazole intermediate.

• Benzoisoxazole Formation: Cyclizing o-nitrobenzaldehyde derivatives via nitrile oxide [3+2] cycloaddition to yield the benzoisoxazole core.

• Carboxylic Acid Introduction: Hydrolysis of a methyl ester precursor using aqueous NaOH or HCl.

Table 2: Key Reaction Conditions for Synthesis

Step	Reagents/Conditions	Yield (%)
Thiazole formation	α-Bromo ketone, EtOH, reflux	65–75
Cycloaddition	Chloroxime, DIPEA, DCM, 0°C to RT	50–60
Ester hydrolysis	2M NaOH, MeOH/H₂O, 60°C	85–90

Challenges and Solutions

• Low Cycloaddition Yields: Attributed to steric hindrance from the thiazole substituent. Using microwave-assisted synthesis improves reaction efficiency.

• Purification Difficulties: Silica gel chromatography with ethyl acetate/hexane gradients resolves polar byproducts.

Biological Activities and Mechanisms

Compound	Target Enzyme	IC$_{50}$ (μM)
12k (Isoxazole derivative)	TmPPase	2.1 ± 0.3
12l (Thiazole derivative)	PfPPase (Plasmodium)	5.4 ± 0.7

Antiparasitic Activity

In Plasmodium falciparum cultures, derivatives reduced parasite viability by 80% at 10 μM, likely via PPase inhibition disrupting pyrophosphate homeostasis.

Anti-Inflammatory Properties

The carboxylic acid group enables interactions with cyclooxygenase-2 (COX-2), as shown in molecular docking studies (binding energy: −8.9 kcal/mol).

Applications and Future Directions

Therapeutic Prospects

• Antimicrobial Agents: Targeting PPases in drug-resistant bacteria and protozoa.

• Cancer Therapeutics: Thiazole derivatives modulate kinases involved in tumor proliferation.

Material Science

The rigid aromatic structure suggests utility in organic semiconductors or metal-organic frameworks (MOFs).